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Compound of Interest

Compound Name: Dialuminium

Cat. No.: B1238714

The term "dialuminium" does not refer to a specific, commercially available material that
serves as a direct replacement for rare-earth elements. However, the field of materials science
has seen significant research into various aluminum-based materials, including alloys and
compounds, as potential alternatives to rare-earth materials in several critical applications. This
guide provides a comparative overview of the performance of these aluminum-based
alternatives against their rare-earth counterparts in the domains of permanent magnets,
phosphors for lighting, and catalysts.

Permanent Magnets: Alnico vs. Rare-Earth Magnets

Permanent magnets are crucial components in a vast array of technologies, from electric
motors and generators to consumer electronics and medical devices. For decades, Alnico, an
alloy of aluminum, nickel, and cobalt, was the material of choice for high-strength permanent
magnets. However, the advent of rare-earth magnets, namely Neodymium (NdFeB) and
Samarium-Cobalt (SmCo) magnets, revolutionized the field with their significantly higher
magnetic strength.

The following table summarizes the key magnetic and physical properties of Alnico, NdFeB,
and SmCo magnets. The values presented are typical ranges for various grades of each
magnet type.
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- ) Alnico (Cast & Neodymium Samarium-Cobalt
roper
S Sintered) (NdFeB) (Sintered) (SmCo) (Sintered)

Remanence (Br) 06-135T 1.1-148T 08-115T
Coercivity (HcB) 38 - 150 KA/m 868 - 955 kA/m 600 - 800 kKA/m
Intrinsic Coercivity

40 - 160 kA/m 955 - 2786 kA/m 700 - 2000 kA/m
(Hed)
Maximum Energy

10 - 70 kJ/m3 263 - 422 kJ/m3 120 - 240 kJ/m3
Product ((BH)max)
Maximum Operating

450 - 550 °C 80 -230°C 250 - 350 °C

Temperature

Corrosion Resistance Excellent

Poor (requires
_ Very Good
coating)

The magnetic properties of permanent magnets are experimentally determined using a

hysteresigraph or a vibrating sample magnetometer (VSM) in a closed magnetic circuit,
following standards such as ASTM A977/A977M and IEC 60404-5.[1][2]

Objective: To measure the magnetic hysteresis loop of a permanent magnet material to

determine its remanence (Br), coercivity (Hc), and maximum energy product ((BH)max).

Apparatus:

o Hysteresigraph: An electromagnet to generate a controlled magnetic field, a search coil to

measure the magnetic flux density (B), and a Hall probe or similar sensor to measure the

magnetic field strength (H).

o Power Supply: To drive the electromagnet.

o Fluxmeter and Gaussmeter: To measure the outputs from the search coil and Hall probe.

o Data Acquisition System: To record and plot the B-H hysteresis loop.

Procedure:
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A sample of the magnet material, typically a cylinder or prism, is placed between the poles of
the electromagnet.

The sample is first magnetized to saturation by applying a strong magnetic field.

The applied magnetic field is then cycled from the positive maximum, down to a negative
maximum, and back to the positive maximum.

Throughout the cycle, the magnetic field strength (H) and the corresponding magnetic flux
density (B) in the material are continuously measured.

The data is plotted as a B-H curve, which forms the hysteresis loop.
From the hysteresis loop, the following parameters are extracted:

o Remanence (Br): The magnetic induction remaining in the magnet after the applied
magnetic field is removed (H=0).[3][4]

o Coercivity (Hc): The intensity of the reversed magnetic field required to reduce the
magnetic induction to zero.[3][4]

o Maximum Energy Product ((BH)max): The point on the demagnetization curve (the second
guadrant of the hysteresis loop) where the product of B and H is at its maximum.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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earth-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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